Cas no 33795-37-8 (1,10-Phenanthroline-2-carbaldehyde)

1,10-Phenanthroline-2-carbaldehyde Properties

Names and Identifiers

• 1,10-Phenanthroline-2-carbaldehyde
• 1,10-Phenanthroline-2-carboxaldehyde
• 2-Formyl-1,10-phenanthroline
• 33795-37-8
• HMS2853K05
• SMR000544453
• A846137
• AKOS000267824
• SCHEMBL12068212
• MFCD06643927
• carbonylphenanthroline
• CS-W004560
• DTXSID50406119
• MLS001216221
• CHEMBL1589997
• DB-290944
• STK582326
• +Expand

• MDL： MFCD06643927
• InChIKey： SURLLZFZRLZTBI-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H8N2O/c16-8-11-6-5-10-4-3-9-2-1-7-14-12(9)13(10)15-11/h1-8H
• SMILES： C1=CC2=C(C3=C(C=C2)C=CC(=N3)C=O)N=C1

Computed Properties

• Exact Mass: 208.06374
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 208.063662883g/mol
• Heavy Atom Count: 16
• Complexity: 269
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• LogP: 2.59550
• PSA: 42.85
• Melting Point: 152-154 ºC
• Solubility: Almost insoluble (0.062 g/l) (25 º C),
• Density: 1.336±0.06 g/cm3 (20 ºC 760 Torr),